Cas no 788824-63-5 (N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine)

• Product Name: N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine
• CAS No: 788824-63-5
• MF: C₁₉H₁₉I₄NO₄
• MW: 832.976354837418
• CID: 1794767
• Update Time: 2025-05-26

N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]ethyl]-,1,1-dimethylethyl ester
• N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine
• N-(tert-Butoxycarbonyl)-3,3'',5,5''-tetraiodothyronamine
• Carbamic acid, N-[2-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]ethyl]-, 1,1-dimethylethyl ester
• N-(tert-Butoxycarbonyl)-3,3&rsquo
• -tetraiodothyronamine

• Inchi： 1S/C19H19I4NO4/c1-19(2,3)28-18(26)24-5-4-10-6-14(22)17(15(23)7-10)27-11-8-12(20)16(25)13(21)9-11/h6-9,25H,4-5H2,1-3H3,(H,24,26)
• InChI Key： SRVYLBZAZXHHKF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC1=CC(I)=C(OC2=CC(I)=C(O)C(I)=C2)C(I)=C1

N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine

Recent Advances in the Study of N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine (CAS: 788824-63-5)

The compound N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine (CAS: 788824-63-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, a derivative of thyronamine, is of particular interest due to its potential therapeutic applications and its role in modulating metabolic pathways. Recent studies have focused on its synthesis, biochemical properties, and pharmacological effects, providing new insights into its mechanism of action and potential clinical uses.

One of the key areas of research has been the synthesis and structural characterization of N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These studies have laid the groundwork for further investigations into its biological activity and stability under various conditions.

In terms of pharmacological research, recent findings suggest that N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine may interact with thyroid hormone receptors, influencing metabolic processes such as energy expenditure and glucose homeostasis. Preclinical studies in animal models have demonstrated its potential to modulate these pathways, raising the possibility of its use in treating metabolic disorders like obesity and diabetes. However, further research is needed to fully elucidate its therapeutic potential and safety profile.

Another promising avenue of research involves the compound's role in neuroprotection. Preliminary studies indicate that N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine may have neuroprotective effects, potentially offering benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are still in the early stages, and more extensive studies are required to validate these effects and understand the underlying mechanisms.

Despite these exciting developments, challenges remain in the development and application of N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate these findings into viable therapeutic options.

In conclusion, N-(tert-Butoxycarbonyl)-3,3',5,5'-tetraiodothyronamine (CAS: 788824-63-5) represents a promising candidate for further research in chemical biology and pharmaceutical development. Its unique properties and potential therapeutic applications make it a valuable subject of study, with the possibility of contributing to advancements in metabolic and neurodegenerative disease treatments. Continued research and collaboration will be key to unlocking its full potential.